1-(3,4-Dimethoxyphenyl)-4-[(2,5-dimethylphenyl)methyl]pyrazine-2,3-dione

• IUPAC Name: 1-(3,4-dimethoxyphenyl)-4-[(2,5-dimethylphenyl)methyl]pyrazine-2,3-dione
• InChI: InChI=1S/C21H22N2O4/c1-14-5-6-15(2)16(11-14)13-22-9-10-23(21(25)20(22)24)17-7-8-18(26-3)19(12-17)27-4/h5-12H,13H2,1-4H3
• InChI Key: LUDYZGVEROOQSK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CN2C=CN(C(=O)C2=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C21H22N2O4
• Molecular Weight: 366.4 g/mol

Description

1-(3,4-Dimethoxyphenyl)-4-[(2,5-dimethylphenyl)methyl]pyrazine-2,3-dione, also known as DMPD, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMPD is a pyrazine derivative that has been found to exhibit a variety of biochemical and physiological effects, making it a promising candidate for use in a range of research applications.

Scientific Research Applications

Synthesis and Structural Analysis

Research into the synthesis and structural analysis of pyrazine derivatives and related compounds has been a focal point in the chemical sciences. For instance, studies have reported on the synthesis of novel pyrazine compounds and their crystal structures, providing foundational knowledge for further chemical, biological, and material science research (Jager & Otterbein, 1980). These studies underscore the importance of understanding the molecular and crystallographic properties of such compounds, which are essential for their application in various fields.

Cytotoxic Activity and Biological Evaluation

Several studies have explored the cytotoxic activities of pyrazine derivatives, demonstrating their potential in developing therapeutic agents. For example, carboxamide derivatives of benzo[b][1,6]naphthyridines, which share a core structural motif with pyrazine diones, have shown potent cytotoxic properties against various cancer cell lines, suggesting their promise in cancer research and therapy (Deady et al., 2003). This research area is crucial for identifying new drug candidates and understanding their mechanisms of action.

Electrochemical and Photophysical Properties

The study of electrochemical and photophysical properties of pyrazine derivatives opens avenues for their application in material science, particularly in developing novel electrochromic materials and devices. Research has been conducted on donor-acceptor polymeric materials employing pyrazine units, revealing their potential in NIR electrochromic devices due to their significant coloration efficiency and fast response times (Zhao et al., 2014). These findings highlight the versatility of pyrazine derivatives in applications ranging from smart windows to energy storage systems.